Cas no 1601145-60-1 (3-(3,5-dimethyl-1H-pyrazol-1-yl)-4-methylbenzaldehyde)

• Product Name: 3-(3,5-dimethyl-1H-pyrazol-1-yl)-4-methylbenzaldehyde
• CAS No: 1601145-60-1
• MF: C₁₃H₁₄N₂O
• MW: 214.263062953949
• CID: 6339279
• PubChem ID: 105467658
• Update Time: 2025-08-04

3-(3,5-dimethyl-1H-pyrazol-1-yl)-4-methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-dimethyl-1H-pyrazol-1-yl)-4-methylbenzaldehyde
• 1601145-60-1
• EN300-1292664

• Inchi： 1S/C13H14N2O/c1-9-4-5-12(8-16)7-13(9)15-11(3)6-10(2)14-15/h4-8H,1-3H3
• InChI Key： QOOWVIUJHSNZNN-UHFFFAOYSA-N
• SMILES： O=CC1C=CC(C)=C(C=1)N1C(C)=CC(C)=N1

Computed Properties

• Exact Mass: 214.110613074g/mol
• Monoisotopic Mass: 214.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 34.9Ų

Additional information on 3-(3,5-dimethyl-1H-pyrazol-1-yl)-4-methylbenzaldehyde

3-(3,5-Dimethyl-1H-Pyrazol-1-yl)-4-Methylbenzaldehyde: A Comprehensive Overview

CAS No. 1601145-60-1, commonly referred to as 3-(3,5-dimethyl-1H-pyrazol-1-yl)-4-methylbenzaldehyde, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a benzaldehyde moiety with a substituted pyrazole ring. The presence of methyl groups at specific positions on the pyrazole ring and the benzene ring contributes to its distinct chemical properties and potential applications.

The synthesis of this compound involves a multi-step process, often utilizing advanced techniques such as Suzuki coupling or other cross-coupling reactions. Recent studies have highlighted the efficiency of these methods in producing high-purity samples, which are essential for downstream applications. The compound's stability under various conditions has also been a focus of recent research, with findings indicating that it exhibits good thermal stability and resistance to oxidation under controlled conditions.

One of the most promising applications of 3-(3,5-dimethyl-1H-pyrazol-1-yl)-4-methylbenzaldehyde lies in its use as a precursor in the synthesis of more complex organic molecules. Its ability to undergo various functional group transformations makes it a valuable building block in drug discovery and material synthesis. For instance, researchers have explored its potential in the development of novel pharmaceutical agents targeting specific biological pathways.

In addition to its role in organic synthesis, this compound has shown potential in the field of materials science. Its electronic properties make it a candidate for use in organic electronics, such as in the development of new semiconducting materials or optoelectronic devices. Recent studies have demonstrated that when incorporated into polymer blends, it can enhance the electrical conductivity without significantly compromising mechanical properties.

The environmental impact of CAS No. 1601145-60-1 has also been a topic of interest. Researchers have investigated its biodegradability and toxicity profiles, with results suggesting that it has low toxicity to aquatic organisms under standard testing conditions. This information is crucial for assessing its suitability for large-scale industrial applications and ensuring compliance with environmental regulations.

From an analytical standpoint, the characterization of this compound has benefited from advancements in spectroscopic techniques such as NMR and IR spectroscopy. These methods have provided detailed insights into its molecular structure and bonding interactions, further aiding in its application across various scientific domains.

In conclusion, 3-(3,5-dimethyl-1H-pyrazol-1-yl)-4-methylbenzaldehyde represents a versatile compound with diverse applications spanning organic chemistry, materials science, and pharmacology. As research continues to uncover new aspects of its properties and potential uses, it is likely to play an increasingly important role in both academic and industrial settings.